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Compound of Interest

Compound Name: 1-(4-Bromophenyl)propan-1-amine

Cat. No.: B1335902

An In-depth Technical Guide to 1-(4-
Bromophenyl)propan-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1-(4-Bromophenyl)propan-1-amine. The information is compiled from various
chemical data sources to support research and development activities.

Compound Identification

1-(4-Bromophenyl)propan-1-amine is a halogenated aromatic amine. It is classified as an
organic building block, often used in the synthesis of more complex molecules in
pharmaceutical and chemical research.[1]
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Identifier Value

IUPAC Name 1-(4-bromophenyl)propan-1-amine
CAS Number 74877-09-1[1][2]

Molecular Formula CoH12BrN[1]

alpha-Ethyl-4-bromobenzylamine, 4-Bromo-ao-

Synonyms ethylbenzenemethanamine, 1-Amino-1-(4-
bromophenyl)propane[1]

InChl Key WKPWFAZJGVXPCH-UHFFFAQYSA-N[1]

Canonical SMILES CCC(C1=CC=C(C=C1)BnN

Physicochemical Properties

The compound's properties are summarized in the table below. It is important to note that while
some physical properties are well-documented, others like melting and boiling points are not
consistently reported for the free base form in the available literature.

Property Value Source
Molecular Weight 214.10 g/mol [3]
Appearance Colorless to light yellow liquid [1112]
Purity Typically 297% [1]

Topological Polar Surface Area 26 A2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

1
Count
Rotatable Bond Count 2
XLogP3-AA (Predicted) 2.4 [4]

2-8 °C, under inert gas
Storage Temperature ) [2]
(Nitrogen or Argon)
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Note: Some properties like boiling point and density are not readily available for the free amine
but have been predicted for isomers like 3-(4-bromophenyl)propan-1-amine (Boiling Point: 108
°C at 1 Torr; Density: 1.349 g/cm3).[5]

Chemical Properties and Reactivity

1-(4-Bromophenyl)propan-1-amine is a primary amine, which imparts basic properties to the
molecule. It readily forms salts, such as the hydrochloride salt, upon reaction with acids.[3][6]
The presence of the aromatic bromine atom and the amine group makes it a versatile
intermediate for various chemical transformations, including N-alkylation, acylation, and cross-

coupling reactions.

Stability: The compound should be stored under an inert atmosphere at refrigerated
temperatures (2—8 °C) to prevent degradation.[2] It is sensitive to air and moisture.

Experimental Protocols

General Synthesis Workflow

A common synthetic route to primary amines like 1-(4-Bromophenyl)propan-1-amine involves
the reductive amination of a corresponding ketone. The general workflow for such a synthesis
and subsequent purification is outlined below.
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General Synthesis & Purification Workflow

Synthesis

1-(4-Bromophenyl)propan-1-one
(Precursor Ketone)

Ammonium Source
(e.g., NH4CI, NH3)

Reducing Agent
(e.g., NaBH4, H2/Pd-C)

Reaction Solvent
(e.g., Methanol, Ethanol)

Reductive Amination Reaction

Work-up 5? Isolation

Solvent Evaporation

Y

Aqueous Extraction
(e.g., with HCI to form salt)

Y

(e.g., wit

Basification

h NaOH)

Y

Organic Extraction
(e.g., with DCM, EtOAc)

Y

Drying & Concentration

Purifi‘?ation

Column Chromatography
(Silica Gel)

Pure 1-(4-Bromophenyl)propan-1-amine
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Analytical Characterization Workflow

Purified Sample

/ Spectroscopic AMlysis \ ChromatongaIVSis

High-Performance
Liquid Chromatography
(HPLC)

Purity Assessment

NMR Spectroscopy Mass Spectrometry Infrared Spectroscopy Gas Chromatography
[r, =6) (MS) (IR) (GC)

A

Structure Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1335902#1-4-bromophenyl-propan-1-amine-physical-and-chemical-properties
https://www.benchchem.com/product/b1335902#1-4-bromophenyl-propan-1-amine-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1335902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

